Cas no 380323-22-8 (3-(4-tert-butylphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide)

• Product Name: 3-(4-tert-butylphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• CAS No: 380323-22-8
• MF: C₂₁H₁₉F₃N₂O
• MW: 372.383575677872
• CID: 6363584
• PubChem ID: 2338706
• Update Time: 2025-08-05

3-(4-tert-butylphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26581386
• AB00711580-01
• 380323-22-8
• 3-(4-tert-butylphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• Z44308786

• Inchi： 1S/C21H19F3N2O/c1-20(2,3)16-9-7-14(8-10-16)11-15(13-25)19(27)26-18-6-4-5-17(12-18)21(22,23)24/h4-12H,1-3H3,(H,26,27)/b15-11+
• InChI Key： FYSBLJNTLHSBCJ-RVDMUPIBSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(/C(/C#N)=C/C1C=CC(=CC=1)C(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 372.14494772g/mol
• Monoisotopic Mass: 372.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 52.9Ų

Additional information on 3-(4-tert-butylphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide

Comprehensive Overview of 3-(4-tert-butylphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 380323-22-8)

3-(4-tert-butylphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 380323-22-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique cyano and trifluoromethyl functional groups, exhibits remarkable properties that make it a subject of ongoing research. Its molecular structure, featuring a tert-butylphenyl moiety, contributes to its stability and reactivity, making it a valuable intermediate in synthetic applications.

In recent years, the demand for fluorinated compounds and cyano-containing derivatives has surged due to their applications in pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group in 3-(4-tert-butylphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide enhances its lipophilicity and metabolic stability, traits highly sought after in drug development. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics targeting inflammatory and oncological pathways.

The synthesis of 3-(4-tert-butylphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide involves multi-step organic reactions, including Knoevenagel condensation and amide coupling. These methods are well-documented in the literature, but optimization of yield and purity remains a focus for industrial-scale production. The compound's CAS No. 380323-22-8 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets.

From an environmental perspective, the tert-butyl and trifluoromethyl groups in this compound raise questions about its biodegradability and ecological impact. Current studies aim to evaluate its persistence in ecosystems and develop greener synthetic routes. This aligns with the growing trend of sustainable chemistry, a topic frequently searched by professionals and academics alike.

In material science, 3-(4-tert-butylphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide has shown promise as a precursor for organic semiconductors and photovoltaic materials. Its conjugated system and electron-withdrawing groups make it suitable for applications in optoelectronic devices, a field experiencing rapid growth due to the push for renewable energy solutions.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound. Purity assessments are critical, especially for pharmaceutical-grade batches, where impurities can significantly affect efficacy and safety. The compound's CAS No. 380323-22-8 is often referenced in patents and research papers, underscoring its industrial relevance.

As the scientific community continues to explore the potential of 3-(4-tert-butylphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide, its role in drug discovery and advanced materials is expected to expand. Future research may focus on derivatization strategies to enhance its properties or uncover new applications. For now, it remains a compelling example of how molecular design can yield compounds with diverse and valuable functionalities.